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Cat. No.: B1645152

Get Quote

An In-Depth Technical Guide to the Silver-Copper (Ag-Cu) Alloy System

Introduction
The silver-copper (Ag-Cu) system is a classic binary eutectic alloy that has been utilized for

centuries, from coinage and decorative arts to modern industrial applications in electronics and

brazing. The combination of silver's high electrical and thermal conductivity with copper's

strength and cost-effectiveness allows for the creation of alloys with a wide range of tailored

properties.[1][2] This guide provides a fundamental overview of the Ag-Cu system, focusing on

its phase equilibria, physical and mechanical properties, and the standard experimental

protocols used for its characterization. This document is intended for materials scientists,

researchers, and engineers seeking a technical understanding of this important alloy system.

Phase Equilibria and Microstructure
The relationship between temperature, composition, and the phases present at equilibrium in

the Ag-Cu system is described by the Ag-Cu phase diagram. This system is characterized by a

simple eutectic reaction, where a single liquid phase transforms into two distinct solid phases

upon cooling.
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The two solid phases are:

Alpha (α) phase: A terminal solid solution of copper dissolved in silver with a Face-Centered

Cubic (FCC) crystal structure.[3]

Beta (β) phase: A terminal solid solution of silver dissolved in copper, also with an FCC

crystal structure.[3]

Silver and copper exhibit limited solid solubility in each other.[4] The maximum solubility of

copper in silver (in the α phase) is 8.8% by weight at the eutectic temperature, while the

maximum solubility of silver in copper (in the β phase) is 8.0% by weight, also at the eutectic

temperature.[1][5][6]

The most significant feature of the phase diagram is the eutectic point. At a specific

composition and temperature, the liquid phase transforms directly into a fine mixture of the α

and β solid phases. This eutectic reaction creates a distinctive lamellar (layered)

microstructure.

Data Presentation: Key Features of the Ag-Cu Phase
Diagram
The critical quantitative data points of the Ag-Cu phase diagram are summarized in the table

below for easy reference.
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Property
Value (Composition
in wt. %)

Value (°C) Value (°F)

Melting Point of Pure

Silver (Ag)
100% Ag 960.5 °C[7] 1761 °F[7]

Melting Point of Pure

Copper (Cu)
100% Cu 1083 °C 1981 °F

Eutectic Composition
71.9% Ag / 28.1%

Cu[6][7][8]
- -

Eutectic Temperature - 779 °C[1][8][9] 1434 °F

Max. Solid Solubility

of Cu in Ag (α)
8.8% Cu in Ag[1][9] 779 °C[1][9] 1434 °F

Max. Solid Solubility

of Ag in Cu (β)
8.0% Ag in Cu[1][5][6] 779 °C[1] 1434 °F

Visualization: Ag-Cu Phase Diagram
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Schematic Silver-Copper (Ag-Cu) Phase Diagram
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Influence of Alloying on Ag-Cu Properties
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Typical Workflow for Ag-Cu Alloy Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

